Cas no 2228580-62-7 (1-bromo-4-(pyrrolidin-1-yl)butan-2-ol)
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol
- 2228580-62-7
- EN300-1917967
-
- Inchi: 1S/C8H16BrNO/c9-7-8(11)3-6-10-4-1-2-5-10/h8,11H,1-7H2
- InChI Key: MFSPBSDQIFUTDO-UHFFFAOYSA-N
- SMILES: BrCC(CCN1CCCC1)O
Computed Properties
- Exact Mass: 221.04153g/mol
- Monoisotopic Mass: 221.04153g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 104
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 23.5Ų
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1917967-0.05g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 0.05g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-0.1g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 0.1g |
$1019.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-0.25g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 0.25g |
$1065.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-0.5g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 0.5g |
$1111.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-1.0g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 1g |
$1157.0 | 2023-06-02 | ||
| Enamine | EN300-1917967-2.5g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 2.5g |
$2268.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-5.0g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 5g |
$3355.0 | 2023-06-02 | ||
| Enamine | EN300-1917967-10.0g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 10g |
$4974.0 | 2023-06-02 | ||
| Enamine | EN300-1917967-1g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 1g |
$1157.0 | 2023-09-17 | ||
| Enamine | EN300-1917967-5g |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol |
2228580-62-7 | 5g |
$3355.0 | 2023-09-17 |
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Additional information on 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol
Professional Introduction to 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol (CAS No. 2228580-62-7)
1-bromo-4-(pyrrolidin-1-yl)butan-2-ol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2228580-62-7, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates both bromine and pyrrolidine moieties, which are critical for its reactivity and utility in various chemical transformations.
The presence of a bromo substituent at the fourth position of the butan-2-ol backbone enhances the compound's versatility as a synthetic intermediate. Bromine is well-known for its electrophilic nature, making it an excellent site for nucleophilic substitution reactions. This property is particularly valuable in medicinal chemistry, where such transformations are frequently employed to introduce new functional groups or modify existing ones. The compound's ability to undergo cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, further underscores its importance in constructing complex molecular architectures.
The second key feature of 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol is the incorporation of a pyrrolidin-1-yl group at the fourth position. Pyrrolidine derivatives are widely recognized for their biological activity and are commonly found in numerous therapeutic agents. The pyrrolidine ring can serve as a pharmacophore, contributing to the compound's binding affinity and pharmacological effects. Recent studies have highlighted the role of pyrrolidine-containing molecules in various pharmacological targets, including enzymes and receptors involved in metabolic disorders and neurological diseases.
Recent advancements in the field of drug discovery have demonstrated the utility of 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol in developing novel therapeutic strategies. For instance, researchers have explored its potential as a precursor in the synthesis of small-molecule inhibitors targeting specific disease-related pathways. The combination of the bromine atom and the pyrrolidine moiety allows for diverse chemical modifications, enabling the creation of libraries of compounds with tailored biological activities. These efforts have led to promising candidates for further preclinical and clinical evaluation.
The compound's structural features also make it a valuable tool in synthetic organic chemistry. The butan-2-ol backbone provides a flexible scaffold that can be modified through various chemical reactions, including oxidation, reduction, and etherification. Such modifications are essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The bromine substituent further facilitates these transformations by serving as a handle for subsequent functionalization.
In addition to its pharmaceutical applications, 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol has shown promise in materials science and agrochemical research. Its unique structural motifs make it a suitable candidate for developing novel polymers and specialty chemicals with enhanced properties. For example, researchers have investigated its use in creating chiral ligands for asymmetric catalysis, which could lead to more efficient and environmentally friendly synthetic processes.
The synthesis of 1-bromo-4-(pyrrolidin-1-yl)butan-2-ol involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a brominated intermediate followed by nucleophilic substitution with a pyrrolidine derivative. Optimization of reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent applications.
Efforts to improve synthetic methodologies have led to innovative approaches that enhance efficiency and sustainability. For instance, catalytic methods using transition metals have been explored to streamline the synthesis while minimizing waste generation. These green chemistry principles align with the growing emphasis on environmentally responsible practices in drug development.
The biological evaluation of 1-bromo-4-(pyrrolidin-1-y)butan--2--ol has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated its activity against various disease models, including those related to inflammation and neurodegeneration. The compound's ability to modulate key biological pathways makes it an attractive candidate for further investigation.
Future research directions may focus on exploring analogs of this compound to enhance its pharmacological profile. By modifying specific structural features, scientists can fine-tune properties such as potency, selectivity, and pharmacokinetics. Computational modeling techniques are increasingly being employed to predict the behavior of these analogs before experimental synthesis.
The impact of 1-bromo--4-(pyrrolidin--1--y)butan--2--ol extends beyond academic research into industrial applications. Pharmaceutical companies are interested in leveraging this compound as a building block for novel drugs targeting unmet medical needs. Collaborations between academia and industry are fostering innovation by combining expertise in synthetic chemistry with biological evaluation.
In conclusion, 1-bromo--4-(pyrrolidin--1--y)butan--2--ol (CAS No.2228580--62--7) is a versatile compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it valuable for drug development, synthetic transformations, and materials science applications. Continued research efforts will likely uncover new uses for this compound, contributing to advancements in medicine and technology.
2228580-62-7 (1-bromo-4-(pyrrolidin-1-yl)butan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)